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Introduction

Thermoplastic Copolyester Elastomers (TPCETS), such as DuPont™ Hytrel®, are increasingly
utilized in the fabrication of wearable sensors due to their unique combination of flexibility,
durability, and biocompatibility. This document provides detailed application notes and
protocols for leveraging TPCETS in the development of advanced wearable sensing
technologies for physiological monitoring. TPCETSs bridge the performance gap between
thermoplastics and elastomers, offering the strength and processability of the former with the
flexibility and resilience of the latter. Their inherent flexibility, without the need for plasticizers
which can leach out over time, makes them an excellent material for skin-contact applications.

[1](21(3]

These materials are block copolymers, typically consisting of a hard crystalline segment of
polybutylene terephthalate (PBT) and a soft amorphous segment based on polyether
chemistry.[1][2] The ratio of these hard and soft segments can be tailored to produce a wide
range of hardness and flexibility, making TPCETSs suitable for diverse wearable sensor designs.

[1][°]

Applications in Wearable Sensors

TPCETSs serve as a versatile substrate and encapsulation material for various wearable
sensors, including:
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» Physiological Monitoring: TPCET-based sensors can be designed to monitor vital signs such
as heart rate (ECG), respiration, and body temperature. Their conformability to the skin

ensures high-quality signal acquisition.

e Motion and Strain Sensing: The excellent flexibility and resilience of TPCETs make them
ideal for fabricating strain sensors that can be integrated into clothing or adhered to the skin
to monitor joint movement, muscle activity, and other biomechanical parameters.

o Chemical and Biological Sensing: When combined with conductive fillers and functionalized
for specific analytes, TPCETSs can be used to create flexible electrochemical sensors for
detecting biomarkers in sweat or other bodily fluids.

Data Presentation: Properties of TPCET (Hytrel®
Grades)

The selection of an appropriate TPCET grade is critical for the performance of a wearable
sensor. The following tables summarize the key mechanical properties of various Hytrel®
grades relevant to wearable sensor fabrication.

Table 1: Mechanical Properties of Selected Hytrel® Grades
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Hytrel®
Propert Hytrel® Hytrel®  Hytrel® Hytrel® Hytrel® HZ’R824 Test
y G3548L 4056 5556 6356 7246 a Method
Shore D
35 40 55 63 72 65 ISO 868
Hardness
Flexural
Modulus 32 60 183 320 750 340 ISO 178
(MPa)
Tensile
ISO 527-
Modulus 28 55 185 320 750 340 12
(MPa)
Tensile
Strength
10 16 35 40 45 31 ISO 527
at Break
(MPa)
Elongatio
n at
200 340 480 400 350 265 ISO 527
Break
(%)
Melting
ISO
Point 150 168 203 214 218 212
11357

°C)

Note: The data presented is compiled from various sources and should be used as a general
guideline. Please refer to the manufacturer's specific datasheets for the most accurate and up-
to-date information.

Experimental Protocols

Protocol 1: Fabrication of a TPCET-based Flexible
Substrate via Solvent Casting
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This protocol describes the fabrication of a thin, flexible TPCET film suitable as a substrate for
wearable sensors.

Materials and Equipment:

TPCET pellets (e.g., Hytrel®)

o Suitable solvent (e.g., Dimethylformamide - DMF)
o Glass petri dish or other flat casting surface

» Hot plate with magnetic stirring

e Vacuum oven

o Micropipette

e Doctor blade or casting knife

Procedure:

 Dissolution of TPCET:

o Prepare a polymer solution by dissolving TPCET pellets in a suitable solvent (e.g., DMF)
at a specific concentration (e.g., 10-20 wt%).

o Heat the solution on a hot plate with continuous stirring until the polymer is completely
dissolved. The temperature should be kept below the boiling point of the solvent.

e Casting the Film:
o Place a clean, flat casting surface (e.g., glass petri dish) on a level surface.
o Pour the prepared TPCET solution onto the casting surface.

o Use a doctor blade or casting knife to spread the solution evenly to achieve a uniform
thickness.

e Solvent Evaporation:
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o Transfer the cast film to a vacuum oven.

o Dry the film at an elevated temperature (e.g., 60-80°C) under vacuum to facilitate solvent
removal. The drying time will depend on the solvent boiling point and film thickness.

e Film Detachment:
o Once the film is completely dry, carefully peel it off from the casting surface.

o The resulting TPCET film can be cut into desired shapes for sensor fabrication.

Protocol 2: Integration of Conductive Materials with
TPCET Substrates

This protocol outlines the process of depositing conductive elements onto the TPCET substrate
to create the sensing part of the wearable device.

Materials and Equipment:

TPCET substrate (from Protocol 1)

Conductive ink (e.g., silver-based, carbon-based)

Screen printer or inkjet printer

Curing oven

Plasma cleaner (optional)
Procedure:
o Surface Preparation (Optional but Recommended):

o To enhance the adhesion of the conductive ink, the TPCET substrate surface can be
treated.

o Plasma treatment or chemical etching can be employed to increase the surface energy
and promote better bonding.
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 Printing of Conductive Traces:

o Use a screen printer or an inkjet printer to deposit the conductive ink onto the TPCET
substrate in the desired pattern for the sensor electrodes and interconnects.

e Curing:

o Cure the printed conductive ink according to the manufacturer's instructions. This typically
involves heating the substrate in an oven at a specific temperature for a defined duration
to evaporate the solvent and sinter the conductive particles.

e Characterization:

o After curing, the electrical conductivity of the printed traces should be measured to ensure
proper functionality.

Biocompatibility

For wearable sensors intended for skin contact, biocompatibility is a critical consideration.
TPCETSs, particularly medical grades of Hytrel®, are often selected for such applications.
Biocompatibility testing should be conducted in accordance with the ISO 10993 standard. The
primary tests for skin-contact devices include:

¢ ISO 10993-5: In vitro Cytotoxicity: Assesses the potential for the material to cause cell death.

e |ISO 10993-10: Irritation and Skin Sensitization: Evaluates the potential for the material to
cause skin irritation or an allergic reaction.

Manufacturers of medical-grade TPCETSs often provide biocompatibility data for their materials,
which can streamline the regulatory approval process for a medical device.

Visualizations

Below are diagrams illustrating the key workflows and relationships in TPCET-based wearable
sensor fabrication.
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Caption: Workflow for TPCET Substrate Fabrication via Solvent Casting.

TPCET Substrate Surface Treatment (Optional) Printing Conductive Ink Curing Functional Sensor Device

Click to download full resolution via product page

Caption: Integration of Conductive Materials with TPCET Substrate.
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Caption: Biocompatibility Testing Workflow for Skin-Contact Devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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